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Compound of Interest

Compound Name: Phenylsilatrane

Cat. No.: B1211778 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for Phenylsilatrane, offering procedural, step-by-step guidance to ensure

operational safety and proper disposal.

Hazard Identification and Quantitative Data
Phenylsilatrane is a solid substance that is highly toxic if ingested.[1][2] Acute exposure may

cause irritation to the eyes, skin, and respiratory tract.[1][3] Ingestion can lead to irritation and

burning of the esophagus or gastrointestinal tract, with potential symptoms including headache,

dizziness, weakness, and nausea.[1][3]

The following tables summarize the key quantitative data available for Phenylsilatrane.

Physical and Chemical Properties

Property Value

Molecular Formula C12H17NO3Si

Molecular Weight 251.35 g/mol [1]

Physical State Solid[2]

Toxicity Data
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Metric Species Route Value Effects Noted

LD50 Rat Oral 1400 mg/kg[2]

Somnolence,

tremor, and

convulsions[2]

Exposure Guidelines

Guideline Level Value

PAC-1 0.091 mg/m³

PAC-2 1 mg/m³

PAC-3 6 mg/m³

(PAC: Protective Action

Criteria)[3]

Personal Protective Equipment (PPE)
When handling Phenylsilatrane, the use of appropriate personal protective equipment is

mandatory to minimize exposure risk.
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PPE Category Specifications Rationale

Eye Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 standards.[4] A face

shield should be worn over

safety glasses if there is a risk

of splashing or explosion.[4]

Protects against eye irritation

from solid particles or

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves)

should be worn.[4] Glove

manufacturer's compatibility

charts should be consulted for

specific breakthrough times.

Prevents skin contact and

absorption.

Skin and Body Protection

A laboratory coat should be

worn and fully buttoned.[4] For

emergency situations, a fully-

encapsulating, chemical-

resistant suit is recommended.

[2][3]

Protects skin from accidental

contact.

Respiratory Protection

Work should be conducted in a

well-ventilated area or a

chemical fume hood to avoid

inhalation of dust. If ventilation

is inadequate, a NIOSH/MSHA

approved respirator is

required.[4][5] For

emergencies, a positive

pressure, full facepiece self-

contained breathing apparatus

(SCBA) or a pressure-demand

supplied air respirator with

escape SCBA is necessary.[1]

[2][3]

Prevents respiratory tract

irritation.
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Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin and eyes.[6]

Avoid inhalation of dust.[6]

Handle under an inert atmosphere if the material is sensitive to air or moisture.[5]

Keep containers tightly closed in a dry and well-ventilated place.[5]

Ground/bond container and receiving equipment to prevent static discharge.[5][7]

Use only non-sparking tools.[5][7]

Disposal Procedures: The primary method for the disposal of Phenylsilatrane is to consult with

environmental regulatory agencies for guidance on acceptable disposal practices.[1] As a

general guideline:

Collection: Collect waste Phenylsilatrane in a designated, labeled, and sealed container.

Licensed Disposal: Arrange for disposal through a licensed professional waste disposal

service.

Prohibited Disposal: Do not dispose of Phenylsilatrane down the drain or in regular trash.[8]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

Phenylsilatrane.

In Case of a Spill:

Evacuate: Isolate the spill or leak area for at least 50 meters (150 feet) for liquids and at

least 25 meters (75 feet) for solids.[3]

Ventilate: Ensure adequate ventilation.
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Containment: Absorb or cover the spill with dry earth, sand, or other non-combustible

material and transfer it to containers.[3]

Cleanup: Wear appropriate PPE during cleanup.

First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

1. Move the victim to fresh air.[1][3] 2. If not

breathing, provide artificial respiration.[1][3][9] 3.

If breathing is difficult, administer oxygen.[1][3]

[9] 4. Seek immediate medical attention.[1][3]

Skin Contact

1. Immediately remove all contaminated

clothing.[1][3][9] 2. Wash the exposed skin area

thoroughly with soap and water.[1][3] 3. If skin

irritation occurs, get medical advice/attention.[5]

Eye Contact

1. Flush eyes with lukewarm water for at least

15 minutes.[1][3] 2. Remove contact lenses, if

present and easy to do. Continue rinsing.[5] 3.

Seek immediate medical attention.[6]

Ingestion
1. Rinse mouth.[5] 2. Do NOT induce vomiting.

3. Seek immediate medical attention.[6]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of Phenylsilatrane,

from preparation to disposal.
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Safe Handling Workflow for Phenylsilatrane

Preparation

Handling

Waste and Disposal Emergency Response

Review SDS and Procedures
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Store in Labeled, Sealed Container

Arrange for Licensed Disposal

Follow Spill Cleanup Protocol

Spill
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Caption: Logical workflow for the safe handling of Phenylsilatrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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